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Compound of Interest

Compound Name: Dehydrochromolaenin

Cat. No.: B144465

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Dehydrochromolaenin, a sesquiterpenoid found in plant extracts
such as Chromolaena odorata, requires careful management due to the absence of
comprehensive safety and disposal data. This guide provides a conservative, step-by-step
approach to its disposal, grounded in established laboratory safety protocols.

Chemical and Physical Properties

A summary of the known properties of dehydrochromolaenin is presented below. The limited
availability of detailed toxicological and environmental fate data necessitates a cautious
approach to its handling and disposal.

Property Value Reference
Chemical Formula C15H140 [1]
Molecular Weight 210.27 g/mol [1]
Appearance Not specified (likely solid or oil)

Solubilit Not specified (likely soluble in
olubili
Y organic solvents)

CAS Number 20013-76-7 [1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b144465?utm_src=pdf-interest
https://www.benchchem.com/product/b144465?utm_src=pdf-body
https://www.benchchem.com/product/b144465?utm_src=pdf-body
https://www.echemi.com/products/pd180521131484-dehydrochromolaenin.html
https://www.echemi.com/products/pd180521131484-dehydrochromolaenin.html
https://www.echemi.com/products/pd180521131484-dehydrochromolaenin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Protocol

In the absence of a specific Safety Data Sheet (SDS) for dehydrochromolaenin, it must be
treated as a hazardous chemical. The following protocol is based on general best practices for
the disposal of laboratory chemical waste.

Personal Protective Equipment (PPE)

Before handling dehydrochromolaenin, ensure the following PPE is worn:
o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).

e Body Protection: A laboratory coat.

Waste Segregation and Collection

Solid Waste:

o Carefully transfer any solid dehydrochromolaenin waste into a designated, chemically
compatible, and clearly labeled hazardous waste container.

e The container must be sealed to prevent leaks or spills.

e Label the container with "Hazardous Waste," the chemical name ("Dehydrochromolaenin”),
and any known hazard information.

Liquid Waste:

o Solutions containing dehydrochromolaenin should be collected in a separate, sealed, and
clearly labeled hazardous waste container.

» Do not mix with other waste streams unless compatibility is confirmed.

o The container should be labeled with "Hazardous Waste," the chemical name
("Dehydrochromolaenin”), the solvent used, and the estimated concentration.

Contaminated Materials:
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e Any materials that have come into contact with dehydrochromolaenin, such as pipette tips,
gloves, and absorbent paper, should be considered contaminated.

e Place all contaminated materials in a designated hazardous waste bag or container.

o Label the container appropriately as "Hazardous Waste - Dehydrochromolaenin
Contaminated Debris."

Spill Management

In the event of a spill:
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
e Ventilate: Ensure the area is well-ventilated.

o Contain: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the spill. For solid spills, carefully sweep or scoop the material, avoiding dust generation.

o Clean: Clean the spill area with a suitable solvent and then with soap and water.

o Collect: All materials used for cleanup must be disposed of as hazardous waste.

Storage and Final Disposal

o Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
waste accumulation area.

» Follow your institution's procedures for arranging a pickup of the hazardous waste by the
Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of dehydrochromolaenin.
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Caption: Dehydrochromolaenin Disposal Workflow.

Disclaimer: The information provided is a general guideline for the safe disposal of
dehydrochromolaenin in a laboratory setting and is based on standard practices for handling
chemicals with unknown hazards. It is not a substitute for a formal risk assessment and
consultation with your institution's Environmental Health and Safety (EHS) department. Always
adhere to local, state, and federal regulations regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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